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Abstract

This application note provides a comprehensive guide and detailed protocol for the purification
and analysis of Deruxtecan-based Antibody-Drug Conjugates (ADCSs) using Size Exclusion
Chromatography (SEC). As a critical quality attribute (CQA), the accurate quantification of
monomer, aggregates, and fragments is paramount for ensuring the safety and efficacy of ADC
therapeutics.[1][2][3] This document outlines the fundamental principles of SEC, details critical
method parameters, provides a step-by-step protocol, and offers troubleshooting advice
tailored for researchers, scientists, and drug development professionals working with
Deruxtecan and related ADCs.

Introduction: The Challenge of Deruxtecan ADC
Purification

Trastuzumab deruxtecan (T-DXd), commercially known as Enhertu, is a highly effective
antibody-drug conjugate targeting HER2-positive cancers.[4] It consists of three components: a
humanized anti-HER2 monoclonal antibody (mAb), a potent topoisomerase | inhibitor payload
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(DXd, a derivative of exatecan), and a stable, cleavable tetrapeptide-based linker.[4][5][6] The
unique structure, with a high drug-to-antibody ratio (DAR) of approximately 8, contributes to its
therapeutic efficacy but also introduces significant analytical challenges.[4][5]

The conjugation of the hydrophobic DXd payload to the trastuzumab antibody increases the
molecule's propensity for aggregation and heterogeneity.[7] These aggregates and other size
variants, such as fragments, can impact the drug's efficacy and potentially increase its
immunogenicity.[2][8] Therefore, robust analytical methods are required to separate and
quantify the desired ADC monomer from high molecular weight species (HMWS) and low
molecular weight species (LMWS).

Size Exclusion Chromatography (SEC) is the industry-standard and preferred method for this
purpose.[3][7] It separates molecules based on their hydrodynamic volume in solution under
non-denaturing conditions, preserving the native structure of the ADC and providing a precise
profile of its size variants.[9][10]

Principle of Size Exclusion Chromatography

SEC, also known as gel filtration chromatography, separates molecules based on their size as
they pass through a column packed with porous particles (the stationary phase).[10][11]

o Large Molecules (e.g., Aggregates): These molecules are too large to enter the pores of the
stationary phase. They are excluded and therefore travel through the column in the interstitial
volume, eluting first.

o Target Molecules (e.g., ADC Monomer): These molecules can patrtially enter the pores,
resulting in a longer path length through the column. They elute after the aggregates.

o Small Molecules (e.g., Fragments, Free Drug): These molecules are small enough to fully
explore the pore volume, taking the longest path through the column and eluting last.[12]

This separation mechanism allows for the effective quantification of the purity of the
Deruxtecan ADC preparation.

Caption: Principle of Size Exclusion Chromatography (SEC).
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Critical Method Parameters for Deruxtecan ADC
Analysis

Developing a robust SEC method requires careful optimization of several key parameters to
minimize non-specific interactions and achieve accurate, reproducible results. Due to the
hydrophobic nature of the DXd payload, Deruxtecan ADCs are more prone to secondary
interactions with the stationary phase than their corresponding naked antibodies.[7][13]

Column Selection

The choice of SEC column is critical for achieving high resolution. Modern SEC columns
designed for biomolecules feature hydrophilic coatings on the silica particles to reduce
unwanted secondary interactions.[7][10]
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Parameter

Recommendation

Rationale

Pore Size

200 A - 300 A

A 200 A pore size is effective
for separating mAb monomers
(~150 kDa) from fragments,
while 300 A is well-suited for
resolving monomers from
larger aggregates.[1][10][14]

Particle Size

< 3 pum (for UHPLC)

Smaller particles (e.g., 1.7 pm,
2.7 pm) provide higher
efficiency and resolution,

enabling faster analysis times.

[1](8]

Column I.D. & Length

4.6 mmor 7.8 mm I.D.; 150

mm or 300 mm length

Longer columns (300 mm)
provide better resolution, while
shorter columns (150 mm)
offer faster run times. 7.8 mm
I.D. columns are generally
recommended for higher
resolution on all system types
(HPLC, UHPLC).[14]

Stationary Phase

Dihydroxyphenylpropyl (Diol)
or Ethylene Bridged Hybrid
(BEH)

These surface chemistries are
designed to minimize non-
specific hydrophobic and ionic
interactions, which is crucial for
hydrophobic ADCs.[1][10]

Mobile Phase Composition

The mobile phase must maintain the ADC's native structure and prevent interactions with the

column matrix.[15]
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Component

Recommended Range

Rationale

Buffer System

50 - 150 mM Sodium
Phosphate

Provides stable pH control. A
concentration of 150 mM is
often optimal for reducing
secondary interactions and
improving peak shape for
mAbs and ADCs.[2][8]

pH

6.8-74

This pH range is close to
physiological conditions,
helping to maintain the stability
and native conformation of the
antibody.[1][13]

lonic Strength (Salt)

150 - 500 mM NacCl or Arginine

Salt is added to disrupt ionic
interactions between the ADC
and residual silanol groups on
the stationary phase. Arginine
can be a beneficial alternative
to NaCl for some hydrophobic
ADCs as it can reduce protein-
protein interactions and
improve column performance.
[16]

Organic Modifier

5-15% Isopropanol or

Acetonitrile

For highly hydrophobic ADCs,
a small percentage of an
organic modifier may be
necessary to disrupt
hydrophobic interactions and
reduce peak tailing.[16][17]
This should be used cautiously
as it can alter the protein's

conformation.

Detailed Application Protocol
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This protocol provides a starting point for the SEC analysis of a Deruxtecan ADC. Optimization
may be required based on the specific instrument and column used.

Materials and Equipment

o Chromatography System: UHPLC or HPLC system with low system dispersion, equipped
with a UV detector (or DAD/PDA).[1] Bio-inert systems are recommended to prevent protein
adsorption.

o SEC Column: Waters ACQUITY UPLC Protein BEH SEC, 200 A, 1.7 pm, 4.6 x 300 mm (or
equivalent).

e Mobile Phase: 150 mM Sodium Phosphate, 300 mM NacCl, pH 7.0.
o Sample: Deruxtecan ADC at a concentration of 1-10 mg/mL in a formulation buffer.

o Reagents: Sodium phosphate monobasic, Sodium phosphate dibasic, Sodium chloride (all
HPLC grade or higher).

e Other: 0.22 pm membrane filters, HPLC vials.

Workflow Diagram
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Caption: Experimental workflow for SEC analysis of Deruxtecan ADC.

Step-by-Step Procedure

* Mobile Phase Preparation: a. Prepare a 150 mM sodium phosphate buffer containing 300
mM NaCl. b. Adjust the pH to 7.0. c. Filter the mobile phase through a 0.22 um filter to
remove particulates.[1] d. Degas the mobile phase using sonication or vacuum to prevent
bubble formation in the system.
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o Sample Preparation: a. Thaw the Deruxtecan ADC sample on ice. b. If necessary, dilute the
sample to a concentration of approximately 1 mg/mL using the mobile phase. c. Centrifuge
the sample at >10,000 x g for 5 minutes or filter through a low protein-binding 0.2 um syringe
filter to remove any particulates.[18] d. Transfer the supernatant to an HPLC vial.

e System & Column Equilibration: a. Install the SEC column into the thermostatted column
compartment, ensuring proper connections to minimize dead volume.[9] b. Set the column
temperature to 25°C. c. Purge the pump lines with fresh mobile phase. d. Equilibrate the
column with the mobile phase at a flow rate of 0.3 mL/min for at least 10 column volumes, or
until a stable baseline is achieved.

o System Suitability Test (SST): a. Before running samples, inject a well-characterized mAb
standard (e.g., NISTmADb) or an in-house reference standard. b. Verify that the system meets
pre-defined criteria for peak resolution (monomer-dimer), peak asymmetry, and retention
time reproducibility.

o Sample Injection & Data Acquisition: a. Set the UV detection wavelength to 280 nm. b. Inject
5-10 pL of the prepared Deruxtecan ADC sample. c. Run the method under isocratic
conditions for a sufficient time to allow for the elution of all species (typically 15-20 minutes).
d. Acquire the chromatogram.

o Data Processing & Analysis: a. Integrate the peaks corresponding to the high molecular
weight species (HMWS/aggregates), the main monomer peak, and any low molecular weight
species (LMWS/fragments). b. Calculate the relative percentage of each species by dividing
the area of each peak by the total area of all peaks. c. The main peak corresponds to the
intact Deruxtecan ADC monomer. Peaks eluting earlier are aggregates, and peaks eluting
later are fragments.

Troubleshooting Common SEC Issues
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Issue Possible Cause(s) Recommended Solution(s)
- Increase salt concentration in
the mobile phase (e.g., to 500
o mM).[18]- Add a low
- Secondary hydrophobic/ionic ] .
N ) ) percentage of organic modifier
Peak Tailing interactions.[18]- Column

contamination.

(e.g., 10% isopropanol).[17]-
Perform column cleaning
procedure as per

manufacturer's instructions.

Peak Fronting

- Sample overload/high
concentration.[18]- Sample too

viscous.

- Reduce the injection volume
or dilute the sample.[18]-
Ensure protein concentration is
below recommended limits

(e.g., <10 mg/mL).

Poor Resolution

- High system dispersion
(extra-column volume).[12]-
Flow rate is too high.-

Inappropriate column choice.

- Use smaller I.D. and shorter
length tubing.[12][18]- Reduce
the flow rate (e.g., from 0.5
mL/min to 0.3 mL/min).[18]-
Ensure the column pore size is
appropriate for the ADC size
range.[1]

Drifting Baseline

- Column not fully equilibrated.-
Mobile phase composition

changing (e.g., outgassing).

- Increase column equilibration
time.- Ensure mobile phase is
thoroughly degassed and
mixed.

Ghost Peaks

- Carryover from previous
injection.- Air bubbles in the

system.

- Implement a needle wash
step with a strong solvent.-
Purge the pump and detector

to remove air.

Conclusion

Size Exclusion Chromatography is an indispensable analytical tool for the purification and

quality control of Deruxtecan-based ADCs. By carefully selecting the appropriate column and
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optimizing mobile phase conditions to mitigate non-specific interactions, a robust and
reproducible method can be developed. This allows for the accurate quantification of
aggregates and fragments, providing critical data to ensure the consistency, stability, and safety
of these complex biotherapeutics. The protocol and guidelines presented here serve as a solid
foundation for developing and troubleshooting SEC methods for Deruxtecan and other next-
generation antibody-drug conjugates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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